2-Hydroxyethyl acrylate 2-Hydroxyethyl acrylate Hydroxyethylacrylate appears as a clear colorless liquid. Less dense than water. Vapors heavier than air. Corrosive to tissue. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Used to make plastics.
Brand Name: Vulcanchem
CAS No.: 818-61-1
VCID: VC0147033
InChI: InChI=1S/C5H8O3/c1-2-5(7)8-4-3-6/h2,6H,1,3-4H2
SMILES: C=CC(=O)OCCO
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol

2-Hydroxyethyl acrylate

CAS No.: 818-61-1

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VCID: VC0147033

Molecular Formula: C5H8O3

Molecular Weight: 116.11 g/mol

2-Hydroxyethyl acrylate - 818-61-1

CAS No. 818-61-1
Product Name 2-Hydroxyethyl acrylate
Molecular Formula C5H8O3
Molecular Weight 116.11 g/mol
IUPAC Name 2-hydroxyethyl prop-2-enoate
Standard InChI InChI=1S/C5H8O3/c1-2-5(7)8-4-3-6/h2,6H,1,3-4H2
Standard InChIKey OMIGHNLMNHATMP-UHFFFAOYSA-N
Impurities 96%, contains 200-650 ppm monomethyl ether hydroquinone as inhibitor.
Other esters < 2% w/w; dietylene glycol monoacrylate < or = 2.1% w/w; acrylic acid < or = 1% w/w; ethylene glycol approx 0.25% w/w; ethylene oxide approx 0.001% w/w
SMILES C=CC(=O)OCCO
Canonical SMILES C=CC(=O)OCCO
Boiling Point greater than 346 °F at 760 mm Hg (USCG, 1999)
191.0 °C
191 °C
210 °C
Colorform Liquid
Clear colorless liquid
Density 1.1 at 77 °F (USCG, 1999)
1.011 g/cu cm at 23 °C
1.1 g/cm³
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0
Flash Point 214 °F (NFPA, 2010)
214 °F (101 °C) (closed cup)
101 °C c.c.
Melting Point -76 °F (USCG, 1999)
-60.2 °C
Physical Description Hydroxyethylacrylate appears as a clear colorless liquid. Less dense than water. Vapors heavier than air. Corrosive to tissue. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Used to make plastics.
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Description Hydroxyethylacrylate appears as a clear colorless liquid. Less dense than water. Vapors heavier than air. Corrosive to tissue. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Used to make plastics.
Shelf Life Stable under recommended storage conditions. Contains the following stabilizer(s): Mequinol (>=200 - <=650 ppm)
Solubility 8.61 M
In water, miscible /1X10+6 mg/L/ at 25 °C
Solubility in water: miscible
Synonyms 2-Hydroxyethyl acrylate
Vapor Density Vapors heavier than air
Relative vapor density (air = 1): 4.0
Vapor Pressure 0.05 mmHg
0.0523 mm Hg at 25 °C
Vapor pressure, Pa at 25 °C: 7.0
PubChem Compound 13165
Last Modified Nov 11 2021
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